(5-(2,4-Difluorophenyl)isoxazol-3-yl)methyl 4-methyl-1,2,3-thiadiazole-5-carboxylate
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Description
(5-(2,4-Difluorophenyl)isoxazol-3-yl)methyl 4-methyl-1,2,3-thiadiazole-5-carboxylate is a useful research compound. Its molecular formula is C14H9F2N3O3S and its molecular weight is 337.3. The purity is usually 95%.
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Scientific Research Applications
- Isoxazole derivatives are prevalent in commercially available drugs due to their biological significance . Researchers have explored metal-free synthetic routes to isoxazoles to overcome the limitations associated with metal-catalyzed reactions. This compound could serve as a starting point for developing novel drugs with improved efficacy and reduced toxicity.
- The isoxazole core has been investigated for its antifungal properties. By modifying the substituents on the isoxazole ring, researchers can fine-tune its activity against specific fungal pathogens . Further exploration of this compound’s antifungal potential could lead to new therapeutic agents.
- Studies have evaluated the cytotoxic effects of 3,4,5-trisubstituted isoxazoles, including those derived from this compound. Understanding their impact on cell viability and mechanisms of action is crucial for potential cancer therapies .
- Isoxazoles are valuable heterocyclic scaffolds. Researchers have explored metal-free synthetic methods to generate diverse isoxazole derivatives. This compound contributes to the development of eco-friendly and cost-effective synthetic routes .
- The isoxazole ring system shares similarities with indole derivatives, including plant hormones like indole-3-acetic acid (IAA). Investigating the potential of this compound as an IAA analogue could have implications for plant growth regulation and crop yield enhancement .
- Beyond medicinal applications, isoxazole-based compounds have been studied for their catalytic properties. Researchers have explored their use as nanocatalysts in various reactions, including organic transformations and green chemistry .
Medicinal Chemistry and Drug Discovery
Antifungal Agents
Biological Activity and Cytotoxic Effects
Heterocyclic Synthesis Strategies
Plant Hormone Analogues
Materials Science and Nanocatalysis
properties
IUPAC Name |
[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 4-methylthiadiazole-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9F2N3O3S/c1-7-13(23-19-17-7)14(20)21-6-9-5-12(22-18-9)10-3-2-8(15)4-11(10)16/h2-5H,6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKAYTFBMKJNPPR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SN=N1)C(=O)OCC2=NOC(=C2)C3=C(C=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9F2N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-(2,4-Difluorophenyl)isoxazol-3-yl)methyl 4-methyl-1,2,3-thiadiazole-5-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.